Cas no 1768-59-8 ((E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid)

• Product Name: (E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid
• CAS No: 1768-59-8
• MF: C₁₃H₁₃N₃S
• MW: 243.3274
• MDL: MFCD00022107
• CID: 83940
• PubChem ID: 87567605
• Update Time: 2024-11-01

(E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid Chemical and Physical Properties

Names and Identifiers

• Diphenylthiosemicarbazide
• 1,4-Diphenyl-3-thiosemicarbazide
• 1-anilino-3-phenylthiourea
• 1,3-diphenylthiosemicarbazide
• 1,4-diphenyl thiosemicarbazide
• 1,4-Diphenyl-3-thiocarbazide
• 1,4-diphenylsemicarbazide
• 2-phenyl-N-phenyl-1-hydrazinecarbothioamide
• F0183-0057
• F3188-0075
• Hydrazinecarbothioamide,2-diphenyl
• Hydrazinecarbothioamide,N,2-diphenyl
• N,2-Diphenylhydrazinecarbothioamide
• Semicarbazide,4-diphenyl-3-thio
• 1,4-Diphenylthiosemicarbazide
• Hydrazinecarbothioamide, N,2-diphenyl-
• Semicarbazide, 1,4-diphenyl-3-thio-
• 4KB33G3WJ3
• (E)-N,N'-diphenylcarbamohydrazonothioic acid
• Semicarbazide,4-diphenyl-3-thio-
• Hydrazinecarbothioamide,2-diphenyl-
• 1-anilino-3-phenyl-thiourea
• CBDi
• (E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid
• BAA76859
• NSC49341
• NSC-49341
• 1768-59-8
• CBDivE_003083
• NSC 406528
• InChI=1/C13H13N3S/c17-13(14-11-7-3-1-4-8-11)16-15-12-9-5-2-6-10-12/h1-10,15H,(H2,14,16,17)
• N~1~,2-DIPHENYL-1-HYDRAZINECARBOTHIOAMIDE
• AS-871/40208882
• UNII-4KB33G3WJ3
• D89767
• STL016595
• 1-{[2-phenyl(sulfanyl)carbohydrazonoyl]amino}benzene
• CS-0207155
• MFCD00022107
• NSC-406528
• STL115107
• SCHEMBL2231449
• SR-01000421150-1
• DTXSID5061956
• HMS1649G17
• AKOS000670873
• SR-01000421150
• (Z)-N-phenyl-N'-(phenylamino)carbamimidothioic acid
• AI3-03696
• AKOS002232559
• Hydrazinecarbothioamide,N,2-diphenyl-
• VGIVYSWGHVFQRP-UHFFFAOYSA-
• AKOS005079649
• D1026
• N,2-Diphenylhydrazinecarbothioamide #
• NSC 49341
• NSC406528
• N,N'-diphenylcarbamohydrazonothioic acid
• 12C-045
• 3-phenyl-1-(phenylamino)thiourea

• MDL： MFCD00022107
• Inchi： 1S/C13H13N3S/c17-13(14-11-7-3-1-4-8-11)16-15-12-9-5-2-6-10-12/h1-10,15H,(H2,14,16,17)
• InChI Key： VGIVYSWGHVFQRP-UHFFFAOYSA-N
• SMILES： S=C(N([H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 243.08300
• Monoisotopic Mass: 243.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 68.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.304
• Melting Point: 171.0 to 181.0 deg-C
• Boiling Point: 366.6°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.749
• PSA: 68.18000
• LogP: 3.53700
• Solubility: Not determined

(E)-N-phenyl-N'-(phenylamino)carbamimidothioic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines